Cas no 5767-53-3 (2-[[3-[(2-hydroxy-3-methoxyphenyl)methylimino]propylideneamino]methyl]-6-methoxyphenol)
5767-53-3 structure
Product Name:2-[[3-[(2-hydroxy-3-methoxyphenyl)methylimino]propylideneamino]methyl]-6-methoxyphenol
CAS No:5767-53-3
MF:C19H22N2O4
MW:342.388985157013
CID:1605996
PubChem ID:21991
Update Time:2025-04-21
2-[[3-[(2-hydroxy-3-methoxyphenyl)methylimino]propylideneamino]methyl]-6-methoxyphenol Chemical and Physical Properties
Names and Identifiers
-
- 2-[[3-[(2-hydroxy-3-methoxyphenyl)methylimino]propylideneamino]methyl]-6-methoxyphenol
- LS-55450
- (3-methoxysalicaldehyde)2-1,3-propylenediamine Schiff base
- AC1L2JIT
- 2,2'-[(1E,3E)-propane-1,3-diylidenebis(nitrilomethanediyl)]bis(6-methoxyphenol)
- Phenol, 2,2'-(1,3-propanediylbis(nitrilomethylidyne))bis(6-methoxy- (9CI)
- N,N'-bis(2-hydroxy-3-methoxybenzylidene)-1,3-diaminopropane
- N,N'-bis(2-hydroxy-3-methoxybenzylidine)-1,3-diaminopropane
- BRN 2011302
- N,N'-bis(3-methoxy-2-hydroxybenzylidene)-1,3-propanediamine
- 2,2'-(propane-1,3-diylbis(iminomethylene))bis(6-methoxyphenol)
- 2,2'-(1,3-Propanediyl)bis(nitrilomethylidyne)bis(6-methoxyphenol)
- alpha,alpha'-(Trimethylenenitrilo)bis(6-methoxy-o-cresol)
- o-CRESOL, alpha,alpha'-(TRIMETHYLENENITRILO)BIS(6-METHOXY-
- Phenol, 2,2'-(1,3-propanediylbis(nitrilomethylidyne))bis(6-methoxy-
- 5767-53-3
- NSC 84503
-
- Inchi: 1S/C19H22N2O4/c1-24-16-8-3-6-14(18(16)22)12-20-10-5-11-21-13-15-7-4-9-17(25-2)19(15)23/h3-4,6-11,22-23H,5,12-13H2,1-2H3/b20-10+,21-11+
- InChI Key: AZZAALUJYLNNGA-CLVAPQHMSA-N
- SMILES: O(C)C1=CC=CC(=C1O)C/N=C/C/C=N/CC1C=CC=C(C=1O)OC
Computed Properties
- Exact Mass: 342.15800
- Monoisotopic Mass: 342.15795719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 8
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 83.6Ų
Experimental Properties
- PSA: 83.64000
- LogP: 3.04310
2-[[3-[(2-hydroxy-3-methoxyphenyl)methylimino]propylideneamino]methyl]-6-methoxyphenol Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
5767-53-3 (2-[[3-[(2-hydroxy-3-methoxyphenyl)methylimino]propylideneamino]methyl]-6-methoxyphenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk